Cas no 2229210-35-7 ((1-{4-(difluoromethyl)sulfanylphenyl}-3,3-difluorocyclobutyl)methanamine)

• Product Name: (1-{4-(difluoromethyl)sulfanylphenyl}-3,3-difluorocyclobutyl)methanamine
• CAS No: 2229210-35-7
• MF: C₁₂H₁₃F₄NS
• MW: 279.296935796738
• CID: 6465682
• PubChem ID: 165690709
• Update Time: 2025-10-30

(1-{4-(difluoromethyl)sulfanylphenyl}-3,3-difluorocyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-{4-(difluoromethyl)sulfanylphenyl}-3,3-difluorocyclobutyl)methanamine
• (1-{4-[(difluoromethyl)sulfanyl]phenyl}-3,3-difluorocyclobutyl)methanamine
• EN300-1952507
• 2229210-35-7

• Inchi： 1S/C12H13F4NS/c13-10(14)18-9-3-1-8(2-4-9)11(7-17)5-12(15,16)6-11/h1-4,10H,5-7,17H2
• InChI Key： RPQCQZSXGMMNBO-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)C1(CN)CC(C1)(F)F

Computed Properties

• Exact Mass: 279.07048324g/mol
• Monoisotopic Mass: 279.07048324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.3Ų

Additional information on (1-{4-(difluoromethyl)sulfanylphenyl}-3,3-difluorocyclobutyl)methanamine

Chemical Profile of (1-{4-(difluoromethyl)sulfanylphenyl}-3,3-difluorocyclobutyl)methanamine (CAS No. 2229210-35-7)

Compound (1-{4-(difluoromethyl)sulfanylphenyl}-3,3-difluorocyclobutyl)methanamine, identified by its CAS number 2229210-35-7, represents a significant advancement in the realm of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both difluoromethyl and sulfanyl substituents in its aromatic and cyclobutyl moieties imparts unique electronic and steric properties, making it a promising candidate for further exploration.

The structural composition of this compound is pivotal in understanding its chemical behavior and biological activity. The difluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in modulating the pharmacokinetic profile of drug candidates. In contrast, the sulfanyl moiety contributes to the molecule's hydrogen bonding capabilities, which is essential for interactions with biological targets. The cyclobutyl ring further influences the compound's conformational flexibility, allowing it to adopt multiple orientations that may enhance its efficacy in binding to specific receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies indicate that (1-{4-(difluoromethyl)sulfanylphenyl}-3,3-difluorocyclobutyl)methanamine exhibits strong affinity for several protein targets associated with inflammatory and infectious diseases. These findings are particularly intriguing given the growing need for innovative treatments against emerging pathogens and chronic conditions.

In vitro experiments have demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in disease pathogenesis. For instance, preliminary data suggest that it may effectively inhibit enzymes such as COX-2 and LOX-5, which are implicated in inflammation and oxidative stress. The dual functionality provided by the difluoromethyl and sulfanyl groups appears to synergistically enhance its inhibitory effects, making it a versatile tool for therapeutic intervention.

The synthesis of this compound presents unique challenges due to its complex architecture. However, recent innovations in synthetic methodologies have made it more feasible to produce high-purity samples for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the aromatic-sulfanyl linkage, while stereoselective hydrogenation methods have been employed to achieve the desired cyclobutyl configuration.

The pharmacological potential of (1-{4-(difluoromethyl)sulfanylphenyl}-3,3-difluorocyclobutyl)methanamine extends beyond anti-inflammatory applications. Preliminary investigations have also explored its efficacy in modulating immune responses and enhancing drug delivery systems. The compound's ability to interact with both hydrophobic and hydrophilic regions of biological targets makes it an attractive candidate for designing prodrugs that can improve bioavailability and target specificity.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The study of compounds like (1-{4-(difluoromethyl)sulfanylphenyl}-3,3-difluorocyclobutyl)methanamine exemplifies this synergy, as it bridges fundamental chemical principles with practical therapeutic solutions. As research progresses, further insights into its mechanism of action and potential side effects will be crucial for translating these findings into clinical applications.

The future prospects for this compound are promising, with ongoing studies aimed at optimizing its pharmacological properties and exploring new therapeutic indications. Advances in analytical techniques such as NMR spectroscopy and mass spectrometry continue to provide valuable insights into its structural dynamics and interactions with biological systems. These tools are essential for refining synthetic routes and ensuring the consistency of drug candidates throughout the development process.

In conclusion, (1-{4-(difluoromethyl)sulfanylphenyl}-3,3-difluorocyclobutyl)methanamine (CAS No. 2229210-35-7) stands as a testament to the ingenuity of modern chemical research. Its unique structural features and demonstrated biological activity position it as a cornerstone in the quest for novel therapeutics. As scientists continue to unravel its mysteries, we can anticipate that this compound will play a pivotal role in addressing some of today's most pressing medical challenges.